Cas no 261503-42-8 (Perfluorononanoyl bromide)

• Product Name: Perfluorononanoyl bromide
• CAS No: 261503-42-8
• MF: C₉BrF₁₇O
• MW: 526.972561836243
• CID: 1425517
• PubChem ID: 2782574
• Update Time: 2025-10-31

Perfluorononanoyl bromide Chemical and Physical Properties

Names and Identifiers

• Nonanoyl bromide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluoro-
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluorononanoyl Bromide
• heptadecafluorononanoyl bromide
• AKOS016015979
• NS00109354
• MFCD00155795
• DTXSID10895585
• Perfluorononanoyl bromide
• Perfluorononanoylbromide
• 261503-42-8

• Inchi： 1S/C9BrF17O/c10-1(28)2(11,12)3(13,14)4(15,16)5(17,18)6(19,20)7(21,22)8(23,24)9(25,26)27
• InChI Key： UVJKQOBSOWPCAF-UHFFFAOYSA-N
• SMILES： BrC(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)=O

Computed Properties

• Exact Mass: 525.88611g/mol
• Monoisotopic Mass: 525.88611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 17.1Ų

Additional information on Perfluorononanoyl bromide

Perfluorononanoyl bromide (CAS No. 261503-42-8): A Versatile Building Block in Modern Chemical Synthesis

Perfluorononanoyl bromide, identified by the chemical compound code CAS No. 261503-42-8, is a fluorinated carboxylic acid bromide derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its nonanoic acid backbone fully substituted with fluorine atoms, exhibits unique physicochemical properties that make it an invaluable reagent in the synthesis of complex molecules.

The structural motif of Perfluorononanoyl bromide consists of a nine-carbon chain where each hydrogen atom is replaced by a fluorine atom, resulting in a highly electronegative and stable framework. The presence of a bromide group at the end of the chain enhances its reactivity, making it an excellent electrophile in various synthetic transformations. These properties have positioned it as a key intermediate in the development of novel materials and bioactive compounds.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability, lipophilicity, and binding affinity towards biological targets. The utility of Perfluorononanoyl bromide lies in its ability to introduce a perfluoroalkyl group into molecules, which can significantly modulate their pharmacokinetic and pharmacodynamic profiles. This has led to its extensive use in drug discovery programs aimed at developing next-generation therapeutics.

One of the most compelling applications of Perfluorononanoyl bromide is in the synthesis of perfluoroalkylated peptides and proteins. These modified biomolecules have shown promise in enhancing drug delivery systems and improving bioavailability. For instance, researchers have leveraged this compound to create perfluoroalkylated peptides that exhibit prolonged circulation times in vivo, thereby increasing therapeutic efficacy. The ability to precisely control the substitution pattern on the perfluoroalkyl chain allows for fine-tuning of these properties, making it a powerful tool for medicinal chemists.

The role of Perfluorononanoyl bromide extends beyond pharmaceuticals into the realm of materials science. Fluorinated compounds are known for their low surface energy and thermal stability, making them ideal for applications such as lubricants, coatings, and high-performance polymers. The incorporation of perfluoroalkyl groups into polymer backbones can enhance material properties like hydrophobicity and chemical resistance. Recent studies have demonstrated the use of this compound in developing novel fluoropolymers with tailored functionalities for use in extreme environments.

In academic research, Perfluorononanoyl bromide has been employed as a key building block in cross-coupling reactions, particularly Suzuki-Miyaura and Stille couplings. These reactions are fundamental to constructing complex organic molecules and have found widespread use in synthesizing heterocyclic compounds and natural product analogs. The perfluoroalkyl group introduced by this reagent often imparts unique electronic properties to the resulting products, influencing their reactivity and function.

The synthesis of complex molecules often requires multiple steps, each carefully designed to introduce specific functional groups while maintaining structural integrity. Perfluorononanoyl bromide serves as a versatile intermediate that can be incorporated at various stages of synthetic pathways. Its reactivity with nucleophiles allows for the introduction of diverse substituents, enabling chemists to construct intricate molecular architectures with high precision.

The impact of fluorine substitution on molecular properties has been extensively studied and documented. The electron-withdrawing nature of fluorine atoms can significantly alter the electronic distribution within a molecule, affecting its interactions with biological targets. This has been particularly evident in the development of antiviral and anticancer agents where perfluoroalkyl groups have been shown to enhance binding affinity and reduce metabolic degradation.

The growing interest in green chemistry has also influenced the use of Perfluorononanoyl bromide. Researchers are increasingly seeking sustainable synthetic routes that minimize waste and hazardous byproducts. The high reactivity and functional versatility of this compound make it amenable to catalytic processes that improve atom economy and reduce environmental impact. Such advancements are crucial for ensuring that synthetic methodologies align with broader sustainability goals.

In conclusion, Perfluorononanoyl bromide (CAS No. 261503-42-8) represents a cornerstone in modern chemical synthesis due to its unique structural features and broad applicability. Its role in pharmaceutical development, materials science, and academic research underscores its importance as a building block for innovative molecules. As research continues to uncover new applications for fluorinated compounds, the utility of this compound is expected to grow even further, driving advancements across multiple scientific disciplines.